N-(2,5-dimethylphenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-6,7,8,9-tetrahydro-5H-pyrimido[1,6-a]azepin-2-yl]acetamide
• InChI: InChI=1S/C23H27N5O4/c1-4-19-25-21(26-32-19)20-17-8-6-5-7-11-27(17)23(31)28(22(20)30)13-18(29)24-16-12-14(2)9-10-15(16)3/h9-10,12H,4-8,11,13H2,1-3H3,(H,24,29)
• InChI Key: UYWGOIJUUBZQDB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=C3CCCCCN3C(=O)N(C2=O)CC(=O)NC4=C(C=CC(=C4)C)C
• Molecular Formula: C23H27N5O4
• Molecular Weight: 437.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide is a useful research compound. Its molecular formula is C23H27N5O4 and its molecular weight is 437.5. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethylphenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethylphenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of 1,2,4-Oxadiazoles and Related Compounds

• The chemical "N-(2,5-dimethylphenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide" and its analogs have been synthesized and characterized in various studies. For example, the synthesis of 5-substituted 3-[5-(2,5-dimethylphenyl)-1,2-oxazol-3-yl]-1,2,4-oxadiazoles was described by Potkin, Petkevich, and Kurman (2009). They detailed the conversion of 5-(2,5-dimethylphenyl)-1,2-oxazole-3-carbonitrile into the corresponding amide oxime and subsequent transformation into oxadiazoles (Potkin, Petkevich, & Kurman, 2009).
• Additionally, Mahmoud et al. (2012) synthesized various phthalazinone derivatives, including 1,2,4-triazol-3-yl and 1,3,4-oxadiazol-2-yl derivatives, through reactions of 1-oxo-1,2-dihydrophthalazin-4-carbohydrazide with different electrophilic reagents (Mahmoud et al., 2012).

Biological Activities and Applications

Antimicrobial and Hemolytic Activities

• The compound's analogs have been explored for antimicrobial and hemolytic activities. Gul et al. (2017) synthesized a series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides and screened them for antimicrobial and hemolytic activity, finding active compounds against selected microbial species (Gul et al., 2017).
• Siddiqui et al. (2014) focused on N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides, identifying potential antibacterial agents against both gram-negative and gram-positive bacteria (Siddiqui et al., 2014).

Synthesis of N-Substituted Derivatives

• The synthesis of N-substituted derivatives of azinane-bearing 1,3,4-oxadiazole nucleus and their antibacterial activity were studied by Iqbal et al. (2017), emphasizing the moderate inhibitors' potential against Gram-negative bacterial strains (Iqbal et al., 2017).

Crystal Structure and Spectral Analysis

• Karanth et al. (2019) synthesized 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives and performed spectral studies and crystal structure analysis. Their work highlights the importance of understanding the structural characteristics for potential biological applications (Karanth et al., 2019).